Cas no 1548378-96-6 (4-(2-amino-1,1-difluoroethyl)benzonitrile)

• Product Name: 4-(2-amino-1,1-difluoroethyl)benzonitrile
• CAS No: 1548378-96-6
• MF: C₉H₈F₂N₂
• MW: 182.170028686523
• CID: 5806833
• PubChem ID: 83235224
• Update Time: 2025-10-31

4-(2-amino-1,1-difluoroethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2-amino-1,1-difluoroethyl)-
• 4-(2-amino-1,1-difluoroethyl)benzonitrile
• 1548378-96-6
• EN300-1931706
• AKOS021557441

• Inchi： 1S/C9H8F2N2/c10-9(11,6-13)8-3-1-7(5-12)2-4-8/h1-4H,6,13H2
• InChI Key： GSRZWUNAKLBWHJ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(F)(F)CN)C=C1

Computed Properties

• Exact Mass: 182.06555459g/mol
• Monoisotopic Mass: 182.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 317.5±42.0 °C(Predicted)
• pka: 6.57±0.30(Predicted)

Additional information on 4-(2-amino-1,1-difluoroethyl)benzonitrile

Introduction to 4-(2-amino-1,1-difluoroethyl)benzonitrile (CAS No. 1548378-96-6)

4-(2-amino-1,1-difluoroethyl)benzonitrile, also known by its CAS number 1548378-96-6, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzonitrile moiety and a difluorinated aminoethyl group. These features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 4-(2-amino-1,1-difluoroethyl)benzonitrile is particularly interesting due to the presence of the difluoromethyl group. Fluorine atoms are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and receptor binding affinity. This makes 4-(2-amino-1,1-difluoroethyl)benzonitrile an attractive candidate for drug design and optimization.

Recent studies have highlighted the potential of 4-(2-amino-1,1-difluoroethyl)benzonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent activity against specific enzymes and receptors involved in neurological disorders. The difluoromethyl group has been found to enhance the selectivity and potency of these compounds, making them promising leads for further development.

In addition to its potential in neurological disorders, 4-(2-amino-1,1-difluoroethyl)benzonitrile has also been investigated for its anti-inflammatory properties. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit key inflammatory pathways, suggesting its potential use in treating inflammatory diseases such as arthritis and asthma.

The synthesis of 4-(2-amino-1,1-difluoroethyl)benzonitrile has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of 4-cyanobenzaldehyde with 2-amino-1,1-difluoroethane under controlled conditions. This method has been refined to minimize side reactions and ensure high product quality. The ability to synthesize this compound efficiently is crucial for its practical application in drug discovery and development.

The pharmacokinetic properties of 4-(2-amino-1,1-difluoroethyl)benzonitrile have also been a focus of recent research. Studies have shown that the difluoromethyl group significantly improves the metabolic stability and oral bioavailability of the compound. This is particularly important for developing drugs that require prolonged exposure or repeated dosing regimens.

In terms of safety and toxicity, preliminary studies indicate that 4-(2-amino-1,1-difluoroethyl)benzonitrile exhibits a favorable safety profile at therapeutic doses. However, further preclinical and clinical evaluations are necessary to fully understand its safety and efficacy in human subjects. These studies will be crucial for advancing this compound through the drug development pipeline.

The potential applications of 4-(2-amino-1,1-difluoroethyl)benzonitrile extend beyond traditional pharmaceuticals. It has also been explored as a building block for more complex molecules in organic synthesis. The unique reactivity of the difluoromethyl group allows for a wide range of chemical transformations, making it a valuable intermediate in synthetic chemistry.

In conclusion, 4-(2-amino-1,1-difluoroethyl)benzonitrile (CAS No. 1548378-96-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.